Cas no 1541953-76-7 (2-5-(trifluoromethyl)thiophen-2-ylethan-1-ol)

• Product Name: 2-5-(trifluoromethyl)thiophen-2-ylethan-1-ol
• CAS No: 1541953-76-7
• MF: C₇H₇F₃OS
• MW: 196.190091371536
• CID: 6586932
• PubChem ID: 83674797
• Update Time: 2025-10-17

2-5-(trifluoromethyl)thiophen-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-(trifluoromethyl)thiophen-2-ylethan-1-ol
• 2-Thiopheneethanol, 5-(trifluoromethyl)-
• 2-(5-(Trifluoromethyl)thiophen-2-yl)ethanol
• CS-0434758
• SCHEMBL24345711
• EN300-1625466
• 1541953-76-7
• 2-[5-(Trifluoromethyl)thiophen-2-yl]ethan-1-ol

• Inchi： 1S/C7H7F3OS/c8-7(9,10)6-2-1-5(12-6)3-4-11/h1-2,11H,3-4H2
• InChI Key： ZDXPFYDLURKWAH-UHFFFAOYSA-N
• SMILES： C1(CCO)SC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 196.01697050g/mol
• Monoisotopic Mass: 196.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 208.8±35.0 °C(Predicted)
• pka: 14.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-5-(trifluoromethyl)thiophen-2-ylethan-1-ol

Introduction to 2-5-(Trifluoromethyl)thiophen-2-ylethan-1-ol (CAS No. 1541953-76-7)

2-5-(Trifluoromethyl)thiophen-2-ylethan-1-ol, with the CAS number 1541953-76-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a thiophene ring and a trifluoromethyl group, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-5-(Trifluoromethyl)thiophen-2-ylethan-1-ol is defined by its molecular formula, C₉H₇F₃OS, and its molecular weight of approximately 208.19 g/mol. The presence of the trifluoromethyl group imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In recent years, 2-5-(Trifluoromethyl)thiophen-2-ylethan-1-ol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets in the treatment of various diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes. Research has shown that this compound can effectively interact with specific GPCRs, leading to modulated signaling pathways that may have therapeutic benefits.

Beyond its potential as a GPCR modulator, 2-5-(Trifluoromethyl)thiophen-2-ylethan-1-ol has also been investigated for its anti-inflammatory properties. Inflammation is a critical component in many chronic diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the development of anti-inflammatory drugs.

The synthetic route for 2-5-(Trifluoromethyl)thiophen-2-ylethan-1-ol involves several well-established chemical reactions. One common approach is to start with 5-(trifluoromethyl)thiophene and undergo a series of transformations, including Grignard reactions and reduction steps, to obtain the final product. The synthesis process is highly reproducible and can be scaled up for industrial production, ensuring a consistent supply for research and development purposes.

In terms of safety and handling, 2-5-(Trifluoromethyl)thiophen-2-ylethan-1-ol should be managed with care to prevent exposure to skin or inhalation. It is recommended to use appropriate personal protective equipment (PPE) when handling this compound in laboratory settings. Additionally, proper storage conditions should be maintained to ensure the stability and integrity of the compound.

The future prospects for 2-5-(Trifluoromethyl)thiophen-2-ylethan-1-ol are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, with a focus on optimizing its pharmacological properties and evaluating its safety profile in preclinical studies. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of novel drugs and therapies.

In conclusion, 2-5-(Trifluoromethyl)thiophen-2-ylethan-1-ol (CAS No. 1541953-76-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further investigation and development into effective therapeutic agents.